Cas no 949835-58-9 (phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate)

• Product Name: phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate
• CAS No: 949835-58-9
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• MDL: MFCD09802109
• CID: 5233166
• PubChem ID: 17525398
• Update Time: 2025-05-24

phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2,3-dihydro-2-methyl-1,3-dioxo-1H-isoindol-5-yl)-, phenyl ester
• Phenyl (2-methyl-1,3-dioxoisoindolin-5-yl)carbamate
• phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate

• MDL： MFCD09802109
• Inchi： 1S/C16H12N2O4/c1-18-14(19)12-8-7-10(9-13(12)15(18)20)17-16(21)22-11-5-3-2-4-6-11/h2-9H,1H3,(H,17,21)
• InChI Key： HNQCDEGGCXUUHJ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)NC1C=CC2=C(C=1)C(=O)N(C)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate

Phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate (CAS No. 949835-58-9): A Comprehensive Overview

Phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate, identified by its CAS number 949835-58-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a phenyl group and a complex 1H-isoindol moiety suggests a rich chemical space for functionalization and interaction with biological targets.

The structural framework of Phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate encompasses several key pharmacophoric elements that are often explored in the development of novel therapeutic agents. The 2-methyl-1,3-dioxo substituent introduces a rigid bicyclic system with electron-withdrawing properties, which can modulate the electronic environment of the molecule and influence its binding affinity to biological receptors. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on isoindole derivatives due to their versatile biological activities. Isoindole structures are known to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects, making them valuable scaffolds for medicinal chemists. The incorporation of a carbamate group in Phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate further enhances its potential as a pharmacological entity. Carbamates are well-known for their ability to act as acetylcholinesterase inhibitors, which has significant implications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of Phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key synthetic strategies may include cyclization reactions to form the isoindole core, followed by functional group manipulations to introduce the carbamate moiety. The use of advanced catalytic systems and protective group strategies ensures high yields and purity, which are crucial for subsequent biological evaluation.

The pharmacological profile of Phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate has been explored through both computational modeling and experimental studies. Computational approaches have enabled researchers to predict binding modes and affinity interactions with target proteins, providing insights into potential drug-like properties. Experimental validation through enzyme inhibition assays and cell-based assays has further corroborated these predictions. For instance, studies have shown that derivatives of this class exhibit promising activity against acetylcholinesterase enzymes, suggesting their utility in treating cognitive disorders.

The development of novel drug candidates often relies on structural modifications that enhance potency while minimizing side effects. Phenyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol)-5 -yl)carbamate serves as a versatile template for such modifications. By altering substituents on the phenyl ring or the isoindole core, chemists can fine-tune electronic and steric properties to optimize binding interactions. This approach has been successful in generating lead compounds that proceed to clinical trials for various therapeutic indications.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles provide a diverse array of chemical functionalities that can interact with biological targets in unique ways. The isoindole scaffold in Phenyl N-(2-methyl -1,3-dioxo -2 ,3 -dihydro -1 H -isoindol -5 -yl) carbamate is particularly noteworthy due to its ability to adopt multiple conformations that can accommodate different binding pockets. This flexibility makes it an attractive scaffold for designing molecules with broad therapeutic potential.

In conclusion, Phenyl N-(2-methyl -1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -5 -yl) carbamate (CAS No. 949835 -58 -9) represents a fascinating compound with significant pharmaceutical implications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery efforts. As research continues to uncover new applications for isoindole derivatives and carbamate-containing molecules, compounds like this one are poised to play a crucial role in addressing unmet medical needs.